Cas no 1497032-71-9 (2,2-Dimethyl-1-(7-methyl-1-benzofuran-2-yl)propan-1-one)

• Product Name: 2,2-Dimethyl-1-(7-methyl-1-benzofuran-2-yl)propan-1-one
• CAS No: 1497032-71-9
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 5915867
• PubChem ID: 65426127
• Update Time: 2025-05-24

2,2-Dimethyl-1-(7-methyl-1-benzofuran-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS014762321
• 2,2-dimethyl-1-(7-methyl-1-benzofuran-2-yl)propan-1-one
• EN300-744855
• 1497032-71-9
• 2,2-Dimethyl-1-(7-methyl-1-benzofuran-2-yl)propan-1-one

• Inchi： 1S/C14H16O2/c1-9-6-5-7-10-8-11(16-12(9)10)13(15)14(2,3)4/h5-8H,1-4H3
• InChI Key： RCGBWUTZCVJZJI-UHFFFAOYSA-N
• SMILES： O1C2C(C)=CC=CC=2C=C1C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 2,2-Dimethyl-1-(7-methyl-1-benzofuran-2-yl)propan-1-one

Comprehensive Overview of 2,2-Dimethyl-1-(7-methyl-1-benzofuran-2-yl)propan-1-one (CAS No. 1497032-71-9)

2,2-Dimethyl-1-(7-methyl-1-benzofuran-2-yl)propan-1-one (CAS No. 1497032-71-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzofuran derivative is characterized by its unique molecular structure, which combines a propan-1-one moiety with a 7-methyl-1-benzofuran ring. The compound's CAS number 1497032-71-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in benzofuran-based compounds like 2,2-Dimethyl-1-(7-methyl-1-benzofuran-2-yl)propan-1-one stems from their versatile applications in drug discovery and organic synthesis. Recent studies highlight their potential as pharmacological intermediates, particularly in the development of central nervous system (CNS) therapeutics. The compound's methyl-substituted benzofuran core is structurally analogous to several bioactive molecules, making it a valuable scaffold for medicinal chemistry applications.

From a synthetic chemistry perspective, CAS 1497032-71-9 exemplifies the innovative approaches to heterocyclic compound design. The presence of both dimethyl and methyl groups on adjacent carbon atoms creates steric effects that influence the compound's reactivity profile. This characteristic has led to investigations into its use as a photoinitiator in polymer chemistry and as a building block for more complex molecular architectures.

The thermal and chemical stability of 2,2-Dimethyl-1-(7-methyl-1-benzofuran-2-yl)propan-1-one makes it particularly interesting for material science applications. Researchers are exploring its potential in advanced material synthesis, where its benzofuran backbone could contribute to the development of novel organic electronic materials. The compound's conjugated system suggests possible applications in optoelectronic devices, though further studies are needed to fully characterize these properties.

Analytical characterization of 1497032-71-9 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The methyl groups at the 2 and 7 positions produce distinctive spectral signatures that aid in compound identification and quality control.

In the context of green chemistry initiatives, there is increasing interest in developing sustainable synthetic routes to compounds like 2,2-Dimethyl-1-(7-methyl-1-benzofuran-2-yl)propan-1-one. Recent publications have explored catalyst-free approaches and solvent-free conditions for similar benzofuran derivatives, reflecting the pharmaceutical industry's shift toward more environmentally friendly processes. The propanone functionality in this compound offers multiple possibilities for further functionalization through green chemistry protocols.

The commercial availability of CAS 1497032-71-9 through specialty chemical suppliers has facilitated its adoption in various research programs. However, researchers should note that proper compound handling and storage conditions are essential to maintain its stability. Standard protocols recommend storage in amber glass containers under inert atmosphere at controlled temperatures to prevent degradation of this light-sensitive compound.

Future research directions for 2,2-Dimethyl-1-(7-methyl-1-benzofuran-2-yl)propan-1-one may include exploration of its biological activity profile and potential structure-activity relationships. The compound's lipophilic character, conferred by its alkyl substituents, suggests possible membrane permeability, making it interesting for drug delivery studies. Additionally, its electronic properties warrant investigation for potential applications in organic semiconductors or photovoltaic materials.

From a regulatory standpoint, 1497032-71-9 currently falls under the category of research chemicals with no reported restrictions in most jurisdictions. However, researchers should consult current chemical regulations and implement appropriate safety measures when working with this compound. The increasing scrutiny of benzofuran-containing compounds in pharmaceutical development underscores the importance of thorough toxicological evaluation for all novel derivatives.

The scientific literature contains limited but growing references to 2,2-Dimethyl-1-(7-methyl-1-benzofuran-2-yl)propan-1-one, primarily in patent applications and specialized chemistry journals. This suggests that the compound represents an emerging research area with potential for significant future developments. Its structural novelty and synthetic versatility position it as an interesting subject for both academic and industrial research programs focusing on heterocyclic chemistry and functional material design.